Cas no 2229669-44-5 (1-Bromohex-3-en-2-ol)

• Product Name: 1-Bromohex-3-en-2-ol
• CAS No: 2229669-44-5
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 5764876
• PubChem ID: 165633778
• Update Time: 2025-11-02

1-Bromohex-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 2229669-44-5
• EN300-1938779
• 1-bromohex-3-en-2-ol
• 1-Bromohex-3-en-2-ol

• Inchi： 1S/C6H11BrO/c1-2-3-4-6(8)5-7/h3-4,6,8H,2,5H2,1H3/b4-3+
• InChI Key： PXGLYSMEDOCSNB-ONEGZZNKSA-N
• SMILES： BrCC(/C=C/CC)O

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Bromohex-3-en-2-ol

Comprehensive Guide to 1-Bromohex-3-en-2-ol (CAS No. 2229669-44-5): Properties, Applications, and Market Insights

1-Bromohex-3-en-2-ol (CAS No. 2229669-44-5) is a versatile organic compound with significant applications in synthetic chemistry and material science. This bromoalkenol derivative is characterized by its unique molecular structure, combining a bromine atom with a hydroxyl group on a hexene backbone. Its reactive nature makes it a valuable intermediate in the synthesis of complex molecules, particularly in pharmaceutical and agrochemical research.

The compound's chemical formula is C₆H₁₁BrO, with a molecular weight of 179.06 g/mol. Its structure features a double bond at the 3-position, which contributes to its reactivity in various organic reactions such as Michael additions and cross-coupling reactions. Researchers particularly value 1-Bromohex-3-en-2-ol for its role in creating chiral building blocks, essential for asymmetric synthesis in modern drug development.

In recent years, the demand for specialty chemicals like 1-Bromohex-3-en-2-ol has grown significantly, driven by advancements in green chemistry and sustainable synthesis methods. Many researchers are searching for "eco-friendly synthesis of bromoalkenols" or "applications of 1-Bromohex-3-en-2-ol in medicinal chemistry," reflecting current scientific trends. The compound's ability to participate in click chemistry reactions makes it particularly relevant in today's research landscape.

The physical properties of 1-Bromohex-3-en-2-ol include a characteristic odor and moderate solubility in common organic solvents. Its boiling point and melting point make it suitable for various laboratory applications. When handling this compound, proper storage conditions are essential to maintain its stability, typically requiring protection from light and moisture at controlled temperatures.

From an industrial perspective, 1-Bromohex-3-en-2-ol serves as a precursor in the production of flavor and fragrance compounds. The food and cosmetics industries frequently utilize derivatives of this compound to create specific olfactory profiles. Recent patent literature reveals growing interest in using bromoalkenol derivatives for developing novel biodegradable polymers, addressing the global push for sustainable materials.

Analytical techniques for characterizing 1-Bromohex-3-en-2-ol typically include NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods help verify the compound's purity and identity, crucial for research applications. Many laboratories searching for "analytical methods for bromoalkenols" or "spectroscopic data of 1-Bromohex-3-en-2-ol" will find this information particularly valuable for their quality control procedures.

The global market for fine chemicals like 1-Bromohex-3-en-2-ol is experiencing steady growth, with Asia-Pacific regions showing particularly strong demand. This trend aligns with increased pharmaceutical R&D activities and the expansion of specialty chemical manufacturing capabilities in these markets. Industry reports suggest that compounds with both hydroxyl and halogen functionalities, such as 1-Bromohex-3-en-2-ol, will see continued interest due to their synthetic versatility.

Recent scientific literature highlights innovative applications of 1-Bromohex-3-en-2-ol in catalysis research and material science. Some studies explore its use in creating novel ligand systems for transition metal catalysts, while others investigate its potential in modifying polymer properties. These diverse applications make 1-Bromohex-3-en-2-ol a compound of ongoing interest across multiple scientific disciplines.

For researchers working with 1-Bromohex-3-en-2-ol, understanding its reactivity patterns is crucial. The compound participates in various transformations, including nucleophilic substitutions and elimination reactions. Its dual functionality allows for selective modifications, making it a valuable tool in multi-step synthesis strategies. Many synthetic chemists search for "selective reactions of bromoalkenols" or "protection strategies for 1-Bromohex-3-en-2-ol," indicating the practical importance of this knowledge.

Looking ahead, the scientific community anticipates new discoveries involving 1-Bromohex-3-en-2-ol as research into functionalized building blocks continues to advance. With growing emphasis on atom economy and sustainable synthesis, compounds like 1-Bromohex-3-en-2-ol that offer multiple reactive sites will likely remain important in organic chemistry research and industrial applications for years to come.